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Compound of Interest

Compound Name: Afubiata

Cat. No.: B10829023

Introduction

Azadirachta indica, commonly known as Neem, is a medicinal plant renowned for its wide
range of pharmacological properties, including anti-inflammatory, antibacterial, antifungal, and
anticancer effects.[1][2][3][4] These therapeutic benefits are attributed to a complex array of
bioactive compounds.[1] Gas chromatography-mass spectrometry (GC-MS) is a powerful and
widely used analytical technique for the separation, identification, and quantification of volatile
and semi-volatile compounds within complex plant extracts. This application note details a
comprehensive protocol for the qualitative and quantitative analysis of phytochemicals in a
methanolic extract of Azadirachta indica leaves using GC-MS.

Instrumentation and Methodology

The analysis is performed on a standard GC-MS system. The gas chromatograph separates
the individual components of the extract based on their volatility and interaction with the
stationary phase of the capillary column. As the separated compounds elute from the column,
they enter the mass spectrometer, which ionizes and fragments them. The resulting mass
spectrum provides a unique fragmentation pattern, acting as a "chemical fingerprint" for
identification by comparing it against a spectral library, such as the National Institute of
Standards and Technology (NIST) library.

Application
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This protocol is designed for researchers, scientists, and professionals in drug development

and natural product chemistry for:

Identifying and quantifying bioactive compounds in Azadirachta indica leaf extracts.

Quiality control and standardization of herbal formulations.

Exploring the phytochemical basis for the plant's therapeutic properties.

Experimental Protocols

1.

Sample Preparation: Methanolic Extraction of Azadirachta indica Leaves

Collection and Drying: Fresh, healthy leaves of Azadirachta indica are collected and washed
thoroughly with running tap water, followed by a rinse with distilled water to remove any
debris. The leaves are then shade-dried at room temperature for several days until they
become brittle.

Powdering: The dried leaves are ground into a fine powder using a mechanical grinder.

Soxhlet Extraction:

o A 20g sample of the powdered leaves is placed in a thimble and extracted with 250 mL of
methanol using a Soxhlet apparatus for 8 hours at a temperature of 60-70°C.

o The resulting methanolic extract is then filtered using Whatman No. 1 filter paper.

Concentration: The filtrate is concentrated under reduced pressure using a rotary evaporator
at 40°C to yield a crude extract.

Storage: The dried extract is stored in an airtight container at 4°C until further analysis.

. GC-MS Analysis Protocol

Sample Preparation for Injection: A 1 mg sample of the crude extract is redissolved in 1 mL
of methanol. The solution is vortexed and then filtered through a 0.22 pum syringe filter into a
GC vial.
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e Instrumentation: A GC-MS system equipped with a capillary column (e.g., DB-35MS, 30 m x
0.25 mm ID x 0.25 pum film thickness) is used.

e GC-MS Parameters: The following instrumental parameters are applied for the analysis:

o

Injector Temperature: 260°C

o Injection Mode: Splitless

o Injection Volume: 1 uL

o Carrier Gas: Helium, with a constant flow rate of 1.0 mL/min.

o Oven Temperature Program:

» [nitial temperature: 60°C, hold for 2 minutes.

» Ramp: Increase to 250°C at a rate of 5°C/min.

s Hold at 250°C for 2 minutes.

= Ramp: Increase to 300°C at a rate of 15°C/min.

= Final hold at 300°C for 15 minutes.

o MS Transfer Line Temperature: 280°C

o lon Source Temperature: 200°C

o lonization Mode: Electron Impact (El) at 70 eV.

o Mass Scan Range: 30-500 amu.

o Data Acquisition and Analysis:

o The total run time for the analysis is approximately 55 minutes.

o The eluted compounds are identified by comparing their mass spectra with the data from
the NIST spectral library.
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o The relative percentage of each compound is calculated by comparing its average peak
area to the total peak area.

Data Presentation

Table 1. Phytochemicals Identified in Methanolic Leaf Extract of Azadirachta indica by GC-MS

Retention Time Compound Molecular
Peak No. . Peak Area (%)
(min) Name Formula

n-Hexadecanoic
1 16.21 . C16H3202 2.20
acid

2 17.85 Phytol C20H400 10.55

9,12,15-
3 18.02 Octadecatrien-1- Ci1s8H320 12.89
ol, (Z,2,2)-

dl-alpha-
4 19.54 Tocopherol C29H5002 4.15
(Vitamin E)

5 21.33 [-Sitosterol C29H500 3.36

3-
Oxatricyclo[20.8.

6 24.35 0.0(7,16)]triacont  C20H4s0 25.11
a-1(22),7(16)-

diene

Note: The compounds and their relative abundances are based on representative data from
published studies. Actual results may vary.

Visualizations
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Experimental Workflow for GC-MS Analysis of Plant Extract
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Caption: Workflow for phytochemical analysis.
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Simplified NF-kB Signaling Pathway Inhibition by Neem Bioactives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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